5-methyl-6-nitro-2,3-dihydro-1H-indole
Overview
Description
5-methyl-6-nitro-2,3-dihydro-1H-indole is a chemical compound . It belongs to the class of organic compounds known as indoles and derivatives . These are organic compounds containing an indole, which is a bicyclic ring system made up of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring .
Scientific Research Applications
Anticancer Activity
Indole derivatives have been found to be effective in the treatment of various types of cancer . They can inhibit the growth of cancer cells and induce apoptosis, which is the programmed cell death that is often defective in cancer cells .
Antimicrobial Activity
Indole derivatives have shown antimicrobial properties, making them potential candidates for the development of new antimicrobial drugs . They can inhibit the growth of various types of bacteria and fungi .
Anti-inflammatory Activity
Indole derivatives can also exhibit anti-inflammatory properties . They can inhibit the production of pro-inflammatory cytokines and other mediators of inflammation, which can be beneficial in the treatment of various inflammatory diseases .
Antiviral Activity
Indole derivatives have demonstrated antiviral activity against various types of viruses . They can inhibit viral replication and prevent the virus from entering host cells .
Antioxidant Activity
Indole derivatives can act as antioxidants . They can neutralize harmful free radicals in the body, which can prevent oxidative stress and related diseases .
Antidiabetic Activity
Indole derivatives have shown potential in the treatment of diabetes . They can improve insulin sensitivity and regulate blood glucose levels .
Antimalarial Activity
Indole derivatives have demonstrated antimalarial properties . They can inhibit the growth of Plasmodium parasites, which are responsible for malaria .
Anticholinesterase Activity
Indole derivatives can inhibit the activity of cholinesterase enzymes . This can be beneficial in the treatment of various neurological disorders, such as Alzheimer’s disease .
Mechanism of Action
Target of Action
5-Methyl-6-Nitro-2,3-Dihydro-1H-Indole is an indole derivative . Indole derivatives are known to bind with high affinity to multiple receptors , playing a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders in the human body .
Mode of Action
Indole derivatives are known to interact with their targets, causing changes that can lead to various biological effects .
Biochemical Pathways
Indole derivatives are known to influence various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Indole derivatives have been reported to exhibit a broad spectrum of biological activities .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-6-nitro-2,3-dihydro-1H-indole involves the nitration of 5-methyl-2,3-dihydro-1H-indole followed by reduction of the nitro group to an amino group.", "Starting Materials": [ "5-methyl-2,3-dihydro-1H-indole", "Nitric acid", "Sulfuric acid", "Hydrochloric acid", "Sodium hydroxide", "Sodium dithionite" ], "Reaction": [ "Step 1: Nitration of 5-methyl-2,3-dihydro-1H-indole with nitric acid and sulfuric acid to form 5-methyl-6-nitro-2,3-dihydro-1H-indole", "Step 2: Reduction of the nitro group in 5-methyl-6-nitro-2,3-dihydro-1H-indole to an amino group using sodium dithionite in the presence of hydrochloric acid", "Step 3: Neutralization of the reaction mixture with sodium hydroxide to obtain 5-methyl-6-amino-2,3-dihydro-1H-indole" ] } | |
CAS RN |
936128-69-7 |
Product Name |
5-methyl-6-nitro-2,3-dihydro-1H-indole |
Molecular Formula |
C9H10N2O2 |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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